Cas no 2972-75-0 (2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile)

2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile structure
2972-75-0 structure
Product name:2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
CAS No:2972-75-0
MF:C12H10N2O2
MW:214.22
CID:1443359
PubChem ID:708516

2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(2,5-dimethoxyphenyl)methylene]-
    • 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
    • 2972-75-0
    • AKOS000369781
    • HMS1667L15
    • CS-0333308
    • CB14948
    • 2,5-dimethoxybenzylidene malononitrile
    • CBMicro_011462
    • SCHEMBL14680219
    • F0192-0834
    • SMSF0003898
    • Oprea1_582778
    • BIM-0011455.P001
    • 2-(2,5-dimethoxybenzylidene)malononitrile
    • DTXSID90351755
    • STL137662
    • Oprea1_563447
    • MFCD00174819
    • (2,5-dimethoxybenzylidene)propanedinitrile
    • Inchi: InChI=1S/C12H10N2O2/c1-15-11-3-4-12(16-2)10(6-11)5-9(7-13)8-14/h3-6H,1-2H3
    • InChI Key: SHAPCXXRYMVHIF-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C=C1)OC)C=C(C#N)C#N

Computed Properties

  • Exact Mass: 214.0743
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04

2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0192-0834-3mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0192-0834-30mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0192-0834-50mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0192-0834-5μmol
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0192-0834-1mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0192-0834-4mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0192-0834-10mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0192-0834-75mg
2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile
2972-75-0 90%+
75mg
$208.0 2023-05-17
A2B Chem LLC
AB38749-1mg
2-(2,5-Dimethoxybenzylidene)malononitrile
2972-75-0
1mg
$245.00 2024-04-20
A2B Chem LLC
AB38749-25mg
2-(2,5-Dimethoxybenzylidene)malononitrile
2972-75-0
25mg
$360.00 2024-04-20

2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile Related Literature

Additional information on 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile

Professional Introduction to Compound with CAS No. 2972-75-0 and Product Name: 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile

Compound with the CAS number 2972-75-0 and the product name 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various scientific domains. The molecular structure of this compound includes a phenyl ring substituted with two methoxy groups at the 2 and 5 positions, linked to a propanedinitrile moiety through a central methylene bridge. Such a configuration imparts distinct chemical reactivity and makes it a valuable candidate for further exploration.

The 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile molecule exhibits notable characteristics that make it suitable for diverse applications. The presence of the methoxy groups enhances the compound's solubility in polar solvents, facilitating its use in various biochemical assays. Additionally, the propanedinitrile group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. These features have positioned this compound as a key intermediate in the development of novel pharmaceutical agents and agrochemicals.

Recent advancements in synthetic chemistry have highlighted the utility of 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile in constructing heterocyclic frameworks. Researchers have leveraged its reactive sites to develop efficient synthetic routes to complex organic molecules. For instance, the compound has been employed in the synthesis of benzodiazepine analogs, which are known for their pharmacological activities. The methoxy-substituted phenyl ring serves as a scaffold for introducing additional functional groups, allowing for fine-tuning of biological activity.

In the realm of medicinal chemistry, 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile has been investigated for its potential role in drug discovery. Its structural motif is reminiscent of several bioactive molecules that interact with specific biological targets. The dimethoxyphenyl moiety is particularly interesting due to its ability to modulate enzyme activity and receptor binding. Studies have shown that derivatives of this compound exhibit promising effects in preclinical models, suggesting their suitability for further development into therapeutic agents.

The compound's stability under various conditions makes it a reliable choice for industrial applications as well. Its resistance to degradation under thermal and oxidative stress ensures consistent performance in chemical processes. This stability is crucial for maintaining the integrity of pharmaceutical formulations throughout manufacturing and storage. Furthermore, the ease with which 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile can be synthesized from readily available starting materials underscores its practicality as an industrial intermediate.

Environmental considerations also play a significant role in the evaluation of this compound. Its biodegradability and low toxicity profile make it an attractive option for applications where environmental impact is a concern. Efforts are ongoing to optimize synthetic routes that minimize waste generation and energy consumption, aligning with green chemistry principles. Such initiatives not only enhance sustainability but also contribute to cost-effective production methods.

The versatility of 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile extends beyond pharmaceuticals into other areas such as material science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit unique catalytic properties that can be exploited in organic transformations, offering efficient pathways for industrial-scale synthesis.

Future research directions may focus on exploring new derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic properties. Advances in computational chemistry and molecular modeling will likely play a crucial role in designing these derivatives with high precision. By integrating experimental data with theoretical predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

In conclusion, 2972-75-0 and 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile represent a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and favorable chemical properties make it a valuable asset in both academic research and industrial settings. As our understanding of its potential continues to grow, so too will its role in advancing chemical science and technology.

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